2-(10,11-dihydro-5H-dibenzo[a,d]cyclohepten-5-yl)-N-[2-(4-ethyl-4H-1,2,4-triazol-3-yl)ethyl]acetamide

• IUPAC Name: N-[2-(4-ethyl-1,2,4-triazol-3-yl)ethyl]-2-(2-tricyclo[9.4.0.03,8]pentadeca-1(15),3,5,7,11,13-hexaenyl)acetamide
• InChI: InChI=1S/C23H26N4O/c1-2-27-16-25-26-22(27)13-14-24-23(28)15-21-19-9-5-3-7-17(19)11-12-18-8-4-6-10-20(18)21/h3-10,16,21H,2,11-15H2,1H3,(H,24,28)
• InChI Key: JNVUNMDJYPDMPK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=NN=C1CCNC(=O)CC2C3=CC=CC=C3CCC4=CC=CC=C24
• Molecular Formula: C23H26N4O
• Molecular Weight: 374.5 g/mol

Description

Synthesis Analysis The synthesis of derivatives related to the 10,11-dihydro-5H-dibenzo[a,d]cycloheptene structure has been explored in various contexts, indicating a broad interest in the manipulation and functionalization of this core structure. Specific methods for generating derivatives emphasize the utility of the dibenzo[a,d]cycloheptenyl moiety as a versatile component in organic synthesis, including its role as a protecting group for amines, amino acids, alcohols, thiols, and carboxylic acids due to its stability in strongly acidic media and the ease of amino group cleavage under mild conditions (Pless, 1976).

Molecular Structure Analysis Crystal structure analysis provides insight into the geometry and spatial arrangement of molecules related to the target compound. For instance, the structure of a closely related compound has been determined, showcasing a monoclinic space group and detailed unit-cell dimensions, which contribute to understanding the molecular conformation and interactions within the crystal lattice (Tokuma, Nojima, & Morimoto, 1971).

Chemical Reactions and Properties Research into the chemical reactivity of the dibenzo[a,d]cycloheptenyl system has led to the discovery of novel reactions and the synthesis of heterocyclic products. These findings underscore the system’s capacity for diverse and unpredictable reactions, which is significant for the development of new compounds with potential applications in various fields, including pharmaceuticals (Djaidi, Bishop, Craig, & Scudder, 1996).

Mechanism of Action

The mechanism of action of a compound depends on its intended use. For example, if this compound were to be used as a drug, its mechanism of action would depend on the biological target it interacts with. Without more information, it’s difficult to speculate on this.

Safety and Hazards

Without specific studies on this compound, it’s difficult to provide accurate safety and hazard information. As with any chemical, appropriate safety precautions should be taken when handling and storing it.

Future Directions

The future directions for research on this compound would likely depend on its intended use. For example, if it shows promise as a pharmaceutical, future research could involve further testing its efficacy and safety.